N-[4-(3-{(Z)-[3-(4-bromobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)phenyl]acetamide

• Molecular Formula: C25H22BrN3O3S
• Molecular Weight: 524.4 g/mol
• IUPAC Name: N-[4-[3-[(Z)-[3-[(4-bromophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl]-2,5-dimethylpyrrol-1-yl]phenyl]acetamide
• InChI: InChI=1S/C25H22BrN3O3S/c1-15-12-19(16(2)29(15)22-10-8-21(9-11-22)27-17(3)30)13-23-24(31)28(25(32)33-23)14-18-4-6-20(26)7-5-18/h4-13H,14H2,1-3H3,(H,27,30)/b23-13-
• InChI Key: FUTRQNROCZSOQF-QRVIBDJDSA-N
• Isomeric SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)NC(=O)C)C)/C=C\3/C(=O)N(C(=O)S3)CC4=CC=C(C=C4)Br
• SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)NC(=O)C)C)C=C3C(=O)N(C(=O)S3)CC4=CC=C(C=C4)Br

Description

N-[4-(3-{(Z)-[3-(4-bromobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)phenyl]acetamide, also known as BPTES, is a small molecule inhibitor of glutaminase, an enzyme that catalyzes the conversion of glutamine to glutamate. Glutaminase is overexpressed in many types of cancer cells, making it a promising target for cancer therapy. In

Mechanism of Action

N-[4-(3-{(Z)-[3-(4-bromobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)phenyl]acetamide binds to the active site of glutaminase, preventing it from converting glutamine to glutamate. This leads to a decrease in glutamate production and an increase in glutamine levels. The increase in glutamine levels causes a metabolic stress response in cancer cells, leading to decreased cell growth and proliferation.
Biochemical and Physiological Effects
N-[4-(3-{(Z)-[3-(4-bromobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)phenyl]acetamide has been shown to have a number of biochemical and physiological effects. In addition to inhibiting cancer cell growth, N-[4-(3-{(Z)-[3-(4-bromobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)phenyl]acetamide has been shown to induce autophagy, a process by which cells degrade and recycle their own components. N-[4-(3-{(Z)-[3-(4-bromobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)phenyl]acetamide has also been shown to increase the sensitivity of cancer cells to other chemotherapeutic agents, such as cisplatin and doxorubicin.

Advantages and Limitations for Lab Experiments

One advantage of N-[4-(3-{(Z)-[3-(4-bromobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)phenyl]acetamide is its selectivity for glutaminase. Unlike other glutaminase inhibitors, N-[4-(3-{(Z)-[3-(4-bromobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)phenyl]acetamide does not affect other enzymes in the glutamine metabolism pathway. This makes it a useful tool for studying the role of glutaminase in cancer metabolism. One limitation of N-[4-(3-{(Z)-[3-(4-bromobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)phenyl]acetamide is its poor solubility in aqueous solutions, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for research on N-[4-(3-{(Z)-[3-(4-bromobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)phenyl]acetamide. One area of interest is the development of more potent and selective glutaminase inhibitors. Another area of interest is the identification of biomarkers that can predict which cancer types are most likely to respond to glutaminase inhibition. Finally, there is a need for preclinical and clinical studies to evaluate the safety and efficacy of N-[4-(3-{(Z)-[3-(4-bromobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)phenyl]acetamide as a cancer therapy.

Synthesis Methods

N-[4-(3-{(Z)-[3-(4-bromobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)phenyl]acetamide can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the formation of a thiazolidinone ring, followed by the introduction of a pyrrole ring and an acetamide group. The final product is obtained through a coupling reaction between the pyrrole and phenyl rings.

Scientific Research Applications

N-[4-(3-{(Z)-[3-(4-bromobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)phenyl]acetamide has been extensively studied for its potential as a cancer therapy. Glutaminase is an important enzyme in cancer metabolism, as cancer cells rely on glutamine to fuel their growth and proliferation. Inhibition of glutaminase by N-[4-(3-{(Z)-[3-(4-bromobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)phenyl]acetamide leads to decreased glutamine consumption, which in turn inhibits cancer cell growth. N-[4-(3-{(Z)-[3-(4-bromobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)phenyl]acetamide has been shown to be effective against a wide range of cancer types, including breast cancer, lung cancer, and pancreatic cancer.